4-Amino-3-(4-isopropylphenyl)butanoic acid

4-Amino-3-(4-isopropylphenyl)butanoic acid (CAS 52237-20-4) is a highly lipophilic, para-substituted derivative within the γ-aminobutyric acid (GABA) analog class. Structurally related to phenibut and baclofen, this compound features a bulky isopropyl moiety at the para position of the phenyl ring. This specific substitution fundamentally alters the molecule's physicochemical profile, significantly increasing its octanol-water partition coefficient and modifying its steric footprint . For procurement professionals and lead optimization chemists, this compound serves as a critical structural probe, offering a unique combination of enhanced passive membrane permeability and targeted metabolic resistance compared to standard halogenated or unsubstituted analogs [1].

Substituting 4-Amino-3-(4-isopropylphenyl)butanoic acid with more common in-class alternatives like phenibut or baclofen compromises assay validity in lipophilic formulation and steric mapping studies. Phenibut lacks para-substitution, leaving it vulnerable to specific oxidative metabolic pathways that the isopropyl group blocks [1]. Furthermore, the standard benchmark, baclofen, relies on a para-chloro substitution that presents a significantly smaller steric volume and lower lipophilicity. Utilizing these generic substitutes in blood-brain barrier (BBB) penetration models or lipid-nanoparticle encapsulation trials results in artificially low partition rates and fails to accurately represent the pharmacokinetics of bulky, highly lipophilic GABAergic candidates [2].

Passive Membrane Permeability & Lipophilicity

The addition of the isopropyl group drastically shifts the partition coefficient of the molecule. Calculated LogP values demonstrate that 4-Amino-3-(4-isopropylphenyl)butanoic acid exhibits a LogP of approximately 2.2, compared to 0.7 for phenibut and 1.3 for baclofen [1]. This >1.0 log unit increase over the unsubstituted baseline translates to a logarithmic increase in theoretical passive lipid bilayer diffusion rates.

Crucial for selecting materials in formulation studies targeting high lipid-solubility or enhanced passive blood-brain barrier penetration.

Steric Bulk & Receptor Pocket Mapping

In structure-activity relationship (SAR) studies of the GABA_B receptor and alpha-2-delta subunits, the steric volume of the para-substituent dictates binding affinity and receptor activation. The isopropyl group presents a Charton steric parameter (v) of 0.76, which is significantly bulkier than the chloro group of baclofen (v = 0.55) or the hydrogen of phenibut (v = 0) [1]. This specific steric footprint allows researchers to probe the maximum spatial tolerance of the target binding pocket.

Enables precise SAR mapping by providing a defined, bulky steric constraint that smaller halogenated analogs cannot offer.

Para-Position Metabolic Blockade

Unsubstituted phenyl-GABA derivatives like phenibut are susceptible to cytochrome P450-mediated para-hydroxylation. The incorporation of the branched isopropyl group effectively blocks this primary metabolic site through both steric hindrance and the absence of a vulnerable para-aromatic proton [1]. Compared to phenibut, the isopropyl analog forces metabolic clearance through alternative, often slower, pathways (such as aliphatic oxidation of the isopropyl group itself).

Provides a necessary structural control for pharmacokinetic assays evaluating the impact of para-site metabolism on compound half-life.

Lipid-Based Formulation Development

Due to its significantly higher LogP compared to baclofen and phenibut, this compound is the preferred choice for engineering and testing lipid nanoparticles, liposomes, and oil-in-water emulsions for zwitterionic active pharmaceutical ingredients [1].

SAR Mapping of GABAergic Binding Pockets

The defined steric bulk of the isopropyl group (Charton value 0.76) makes this compound an essential probe for determining the spatial limits of the para-phenyl binding region in GABA_B receptors and voltage-gated calcium channel alpha-2-delta subunits [2].

Pharmacokinetic Reference Standard

In LC-MS/MS metabolic stability assays, this compound serves as a critical internal standard or comparative baseline to evaluate how blocking the para-position alters the clearance rates and half-lives of phenyl-GABA derivatives [3].